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Compound of Interest

Compound Name: Ferric sulfate heptahydrate

Cat. No.: B3068266

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
toxicological properties of Ferric Sulfate Heptahydrate. The information is compiled from
various safety data sheets to ensure a thorough guide for laboratory and professional use.

Chemical Identification and Physical Properties

Ferric sulfate heptahydrate is an inorganic compound with the chemical formula
Fe2(S0a4)3:7H20. It is also known by other names such as iron(lll) sulfate heptahydrate.

Table 1: Physical and Chemical Properties
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Property

Value

Molecular Formula

Fe2H14010S3[1]

Molecular Weight 525.985 g/mol [2]

Appearance Yellow to grayish-white crystals or powder[3]
Odor Odorless|[3]

Melting Point 480 °C (decomposes)[2]

Specific Gravity 20-21

Solubility Soluble in water[3]

Hygroscopicity Hygroscopic[3]

Hazard Identification and Classification

Ferric sulfate heptahydrate is classified as a hazardous substance. The primary hazards are

related to ingestion, skin contact, and eye contact.

Table 2: GHS Hazard Classification

Hazard Class

Category Hazard Statement

Acute Toxicity, Oral

4 H302: Harmful if swallowed[4]

Skin Corrosion/Irritation

H315: Causes skin irritation[3]
[4]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation[3][4]

2A

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation[3]

Signal Word: Warning

Toxicological Information
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The toxicological effects of ferric sulfate heptahydrate are primarily acute, resulting from
direct contact or ingestion.

Table 3: Toxicological Data

Route of Exposure Effect Symptoms

May cause nausea, vomiting,
diarrhea, and gastrointestinal

irritation.[5] Ingestion of large

Oral (Ingestion) Harmful if swallowed[4][5] ] ]
amounts can lead to epigastric
pain, vomiting blood, and
circulatory failure.[5]

Dermal (Skin Contact) Causes skin irritation[3][4][5] Redness and pain.

Causes serious eye irritation[3]  Redness, pain, and potential
Ocular (Eye Contact) )
[4115] for serious eye damage.

_ May cause respiratory tract
Inhalation L
irritation[3]

There is no evidence of carcinogenic or mutagenic effects from available data.[5]

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with ferric
sulfate heptahydrate.

Experimental Protocols for Safe Handling:

e Engineering Controls: Use in a well-ventilated area, preferably within a certified laboratory
chemical fume hood.[3]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses with side-shields.[5]

o Hand Protection: Wear impervious gloves (e.g., Nitrile rubber).[5]
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o Body Protection: Wear a lab coat, overalls, or other protective clothing to prevent skin
contact.[5]

» Hygiene Practices: Do not eat, drink, or smoke when using this product.[5] Wash hands
thoroughly after handling.[6]

Storage Recommendations:

o Keep the container tightly closed in a dry, cool, and well-ventilated area.[5]

o Store away from incompatible materials such as oxidizing agents, alkalis, and soluble
carbonates.[5]

e The substance is hygroscopic and sensitive to air and moisture.[5]

First Aid and Emergency Procedures
First Aid Measures:

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.[6]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical attention.[5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[5]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[3]

Fire-Fighting Measures:
e The substance is non-combustible.[5]

» Use extinguishing media appropriate for the surrounding fire.[5]

e Upon heating, it may decompose and emit toxic fumes, including oxides of sulfur and iron.[5]

Accidental Release Measures:
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The following workflow outlines the procedure for handling a spill of ferric sulfate
heptahydrate.

Workflow for Handling a Ferric Sulfate Heptahydrate Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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